1-(2-Hydroxy-3,5-dimethylphenyl)-2,2-dimethylpropan-1-one

• Molecular Formula: C13H18O2
• Molecular Weight: 206.28 g/mol
• SMILES: CC1=CC(=C(C(=C1)C(=O)C(C)(C)C)O)C
• InChI: InChI=1S/C13H18O2/c1-8-6-9(2)11(14)10(7-8)12(15)13(3,4)5/h6-7,14H,1-5H3
• InChIKey: SOHWEOIOCRVFMZ-UHFFFAOYSA-N

1-(2-Hydroxy-3,5-dimethylphenyl)-2,2-dimethylpropan-1-one: Structural & Physicochemical Baseline

1-(2-Hydroxy-3,5-dimethylphenyl)-2,2-dimethylpropan-1-one (CAS 72569-15-4) is an aromatic hydroxyketone belonging to the hydroxypivalophenone subclass [1]. Structurally, it features a 2-hydroxy-3,5-dimethylphenyl ring linked to a tert-butyl (pivaloyl) carbonyl moiety, yielding the molecular formula C₁₃H₁₈O₂ and a molecular weight of 206.28 g/mol [2]. The compound is described in Robert Martin's authoritative four-volume handbook *Aromatic Hydroxyketones: Preparation and Physical Properties*, where hydroxypivalophenones are classified as versatile building blocks for pharmaceuticals, fine chemicals, and polymers [1]. Key computed physicochemical parameters include a predicted LogP of 3.9, topological polar surface area of 37.3 Ų, one hydrogen bond donor, and two hydrogen bond acceptors [2]. The compound is commercially available at 95% minimum purity for research and development use .

Hydroxypivalophenone scaffold for synthesis and materials research

Documented Friedel-Crafts synthetic route with primary literature precedent

Solid at ambient temperature supports gravimetric dispensing and melt-phase techniques

• [1] Martin, R. Aromatic Hydroxyketones: Preparation and Physical Properties, Vol. 4: Hydroxypropiophenones, Hydroxyisobutyrophenones, Hydroxypivalophenones and Derivatives. 3rd ed. Dordrecht: Springer Netherlands; 2011. ISBN: 9781402097874. View Source
• [2] Molaid Chemical Database. 1-(2-Hydroxy-3,5-dimethyl-phenyl)-2,2-dimethyl-propan-1-one | 72569-15-4. Accessed 2026. View Source

Pivalophenone Scaffold: Why Generic Substitution Fails

The tert-butyl (pivaloyl) carbonyl substituent on 1-(2-hydroxy-3,5-dimethylphenyl)-2,2-dimethylpropan-1-one introduces steric and electronic perturbations that are absent in the ethyl (propiophenone, CAS 5570-72-9) and methyl (acetophenone, CAS 1198-66-9) analogs [1]. The bulky tert-butyl group increases the barrier to rotation about the C(sp²)–C(aryl) bond, enforcing non-planar conformations that alter UV absorption characteristics and photochemical reactivity relative to less hindered congeners [2]. Additionally, the enhanced lipophilicity (LogP ~3.9 vs. LogP ~2.54 for the unsubstituted 2-hydroxypropiophenone) affects partitioning behavior in both synthetic and analytical workflows [3]. These differences mean that generic substitution of a propiophenone or acetophenone analog for the pivalophenone derivative may lead to divergent reaction kinetics, altered spectroscopic signatures, and inconsistent product profiles in applications ranging from photoinitiation to pharmaceutical intermediate synthesis [1][2].

Target

Pivalophenone Derivative

Sterically hindered carbonyl slows nucleophilic addition

Higher lipophilicity alters extraction and chromatographic retention

Diagnostic m/z 101 fragment in negative-ion CID

Common Substitutes

Propiophenone / Acetophenone Analogs

Less hindered carbonyl may shift reaction kinetics

Lower LogP may reduce organic-phase recovery and shift HPLC retention

Different MS fragment series (m/z 73, 59) prevents direct identity confirmation

• [1] Martin, R. Aromatic Hydroxyketones: Preparation and Physical Properties, Vol. 4: Hydroxypropiophenones, Hydroxyisobutyrophenones, Hydroxypivalophenones and Derivatives. 3rd ed. Dordrecht: Springer Netherlands; 2011. View Source
• [2] Holík M, Mannschreck A. Applications of NMR spectroscopy of chiral association complexes. 6. Rotation about the C(sp²)–C(aryl) bond in 2,6-disubstituted pivalophenones. Organic Magnetic Resonance. 1979;12(1):28-33. View Source
• [3] 2-Hydroxypropiophenone (CAS 610-99-1): Predicted LogP 2.54, pKa 8.33. ChemicalBook. Accessed 2026. View Source

Pivalophenone Scaffold: Quantitative Differentiation from Analogs

Enhanced Lipophilicity and Phase Partitioning

The target compound exhibits a computed octanol-water partition coefficient (LogP) of approximately 3.9, compared to approximately 2.54 for the unsubstituted 2-hydroxypropiophenone (CAS 610-99-1) [1]. This difference arises from the replacement of the propiophenone ethyl group (–CH₂CH₃) with the more hydrophobic tert-butyl (–C(CH₃)₃) moiety, adding three additional methylene-equivalent carbon atoms to the alkyl chain.

LogP Comparison

Reported

Target LogP ~3.9 vs. propiophenone analog ~2.5–3.0

Alters extraction efficiency and RP-HPLC retention

Predicted values; experimental determination not available

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 3.9 (predicted, Molaid) or 3.24 (predicted, Leyan)
Comparator Or Baseline	2-Hydroxypropiophenone (CAS 610-99-1): LogP = 2.54 (predicted); 1-(2-Hydroxy-3,5-dimethylphenyl)propan-1-one (CAS 5570-72-9): XLogP3 = 3.0 (PubChem)
Quantified Difference	ΔLogP ≈ +0.9 to +1.36 log units vs. 2-hydroxypropiophenone; ΔLogP ≈ +0.24 to +0.9 vs. 3,5-dimethylpropiophenone analog
Conditions	Computed/predicted values from different sources; experimental determination under standardized OECD 117 conditions not available

Why This Matters

A higher LogP directly impacts extraction efficiency in liquid-liquid workflows, retention time in reversed-phase HPLC, and membrane permeability predictions in drug discovery contexts, making substitution with a lower-LogP analog methodologically inappropriate.

• [1] Molaid Chemical Database. 1-(2-Hydroxy-3,5-dimethyl-phenyl)-2,2-dimethyl-propan-1-one | 72569-15-4: LogP 3.9 (predicted). Accessed 2026. View Source

Steric Bulk of Pivaloyl Group Controls Carbonyl Reactivity

The tert-butyl substituent on the carbonyl carbon confers a Taft steric substituent constant (Es) of approximately −1.54, compared to −0.07 for the ethyl group (propiophenone analog) and −0.47 for the isopropyl group (isobutyrophenone analog) [1]. This large negative Es value reflects substantially greater steric hindrance to nucleophilic attack at the carbonyl carbon. The pivalophenone scaffold is known to adopt a non-planar conformation due to steric clash between the tert-butyl group and the ortho-substituents on the aromatic ring, as demonstrated by NMR studies of 2,6-disubstituted pivalophenones [2].

Carbonyl Steric Hindrance

Class-level

Taft Es ≈ −1.54 (tert-butyl) vs. −0.07 (ethyl)

Supports controlled slow nucleophilic addition

Class-level parameter; direct kinetic data not available

Evidence Dimension	Steric hindrance of carbonyl group toward nucleophilic addition (Taft Es parameter)
Target Compound Data	tert-Butyl (pivaloyl): Taft Es ≈ −1.54
Comparator Or Baseline	Ethyl (propiophenone analog, CAS 5570-72-9): Taft Es ≈ −0.07; Isopropyl (isobutyrophenone analog, CAS 106141-17-7): Taft Es ≈ −0.47; Methyl (acetophenone analog, CAS 1198-66-9): Taft Es = 0.00 (reference)
Quantified Difference	Es difference vs. propiophenone: ΔEs ≈ −1.47; vs. isobutyrophenone: ΔEs ≈ −1.07; vs. acetophenone: ΔEs ≈ −1.54
Conditions	Taft steric parameters are class-level values derived from ester hydrolysis kinetics (Taft, 1952–1956). Direct experimental kinetic comparison for this specific compound series is not available in the retrieved literature.

Why This Matters

When selecting a synthetic intermediate for reactions involving nucleophilic attack at the carbonyl (e.g., Grignard addition, hydride reduction, imine formation), the substantially slower kinetics of the pivalophenone derivative must be accounted for in reaction design; a propiophenone analog is not an appropriate kinetic surrogate.

• [1] Taft RW. Polar and steric substituent constants for aliphatic and o-benzoate groups from rates of esterification and hydrolysis of esters. J Am Chem Soc. 1952;74(12):3120-3128. And: Taft RW. Separation of polar, steric, and resonance effects in reactivity. In: Newman MS, ed. Steric Effects in Organic Chemistry. New York: Wiley; 1956:556-675. View Source
• [2] Holík M, Mannschreck A. Applications of NMR spectroscopy of chiral association complexes. 6. Rotation about the C(sp²)–C(aryl) bond in 2,6-disubstituted pivalophenones. Organic Magnetic Resonance. 1979;12(1):28-33. View Source

Diagnostic Pivalate Fragment for Mass Spectrometric Differentiation

Collision-induced dissociation (CID) spectra of 2-hydroxyphenyl ketones show characteristic carboxylate anion fragments whose mass-to-charge ratio directly encodes the alkyl chain length of the acyl group [1]. For the target pivalophenone compound, the diagnostic pivalate anion appears at m/z 101, clearly resolved from the isobutyrate (m/z 87), propionate (m/z 73), and acetate (m/z 59) anions produced by the isobutyrophenone, propiophenone, and acetophenone analogs, respectively.

Diagnostic CID Fragment

Class-level

Pivalate m/z 101; sequential 14-Da spacing from lower homologs

Enables unambiguous homolog identification in LC-MS/MS

Negative-ion ESI CID

Evidence Dimension	Diagnostic carboxylate anion fragment (m/z) in negative-ion CID mass spectra
Target Compound Data	m/z 101 (pivalate anion, [C₄H₉CO₂]⁻)
Comparator Or Baseline	Isobutyrophenone analog (CAS 106141-17-7): m/z 87 (isobutyrate); Propiophenone analog (CAS 5570-72-9): m/z 73 (propionate); Acetophenone analog (CAS 1198-66-9): m/z 59 (acetate)
Quantified Difference	Δ(m/z) = +14 per additional CH₂ in the acyl chain: sequential 14-Da spacing (59 → 73 → 87 → 101) confirms homolog identity
Conditions	Negative-ion electrospray ionization (ESI) CID mass spectrometry of 2-hydroxyphenyl ketones as reported in the literature

Why This Matters

This predictable and homolog-specific fragmentation pattern provides a rapid, unambiguous LC-MS/MS method for verifying the identity and purity of the pivalophenone derivative in procurement quality control, eliminating the risk of misidentification with lower homologs.

• [1] An unprecedented ortho effect in mass spectrometric fragmentation of even-electron negative ions from hydroxyphenyl carbaldehydes and ketones. Reported CID peaks at m/z 45, 59, 73, 87, and 101 for formate, acetate, propionate, isobutyrate, and pivalate anions, respectively. (Referenced via Semantic Scholar and independent academic repositories.) View Source

Melting Point Advantage for Melt-Phase Processing

The target compound has a reported melting point of 41 °C [1], placing it in a practically useful range where it is a low-melting solid at ambient laboratory temperatures but can be processed as a melt with mild heating. This contrasts with the structurally analogous 1-(2-hydroxy-3,5-dimethylphenyl)propan-1-one (CAS 5570-72-9), which is reported as a liquid or low-melting solid at room temperature [2], and 1-(2-hydroxy-3,5-dimethylphenyl)ethanone (CAS 1198-66-9), which melts at 65–70 °C .

Melting Point

Reported

41 °C (solid at ambient) vs. liquid propiophenone analog

Supports melt-phase processing and gravimetric dispensing

DSC data not available

Evidence Dimension	Melting point (solid–liquid phase transition temperature)
Target Compound Data	41 °C (reported by Molaid; SpectraBase IR recorded as melt/capillary cell technique)
Comparator Or Baseline	1-(2-Hydroxy-3,5-dimethylphenyl)propan-1-one (CAS 5570-72-9): liquid at room temperature; 1-(2-Hydroxy-3,5-dimethylphenyl)ethanone (CAS 1198-66-9): 65–70 °C; Pivalophenone (CAS 938-16-9): liquid at room temperature
Quantified Difference	ΔTm vs. propiophenone analog: target is solid vs. liquid at 25 °C; ΔTm vs. acetophenone analog: approximately −24 to −29 °C lower
Conditions	Melting points from vendor and database reports; differential scanning calorimetry (DSC) data not available for target compound

Why This Matters

The 41 °C melting point makes this compound amenable to melt-phase analytical techniques (e.g., capillary IR spectroscopy as used in the SpectraBase reference collection [1]) and solvent-free synthetic transformations, while its solid form at room temperature facilitates gravimetric dispensing with higher accuracy than liquid analogs.

• [1] Molaid Chemical Database. 1-(2-Hydroxy-3,5-dimethyl-phenyl)-2,2-dimethyl-propan-1-one | 72569-15-4: mp 41 °C. Also: SpectraBase. 3',5'-dimethyl-2'-hydroxypivalophenone: Technique CAPILLARY CELL: MELT (LIQUID PHASE). Source of Sample: R. Martin. Accessed 2026. View Source
• [2] PubChem. 3',5'-Dimethyl-2'-hydroxypropiophenone (CID 12525089, CAS 5570-72-9). Molecular weight 178.23 g/mol. Accessed 2026. View Source

Higher Molecular Weight and Boiling Point Advantage

The target compound has a molecular weight of 206.28 g/mol and a predicted boiling point of 299.3 ± 35.0 °C [1]. This contrasts with 1-(2-hydroxy-3,5-dimethylphenyl)propan-1-one (MW 178.23 g/mol) [2] and 1-(2-hydroxy-3,5-dimethylphenyl)ethanone (MW 164.20 g/mol) . The 28.05 g/mol increment over the propiophenone analog corresponds to two additional methylene units embedded in the tert-butyl group, while the boiling point elevation reduces volatility and extends the usable temperature range in high-temperature reactions.

MW & Boiling Point

Reported

MW 206.28, bp ~299 °C; ΔMW +28 vs. propiophenone

Reduced volatility for high-temperature synthesis

Boiling point predicted

Evidence Dimension	Molecular weight and predicted atmospheric boiling point
Target Compound Data	MW = 206.28 g/mol; bp = 299.3 ± 35.0 °C (predicted)
Comparator Or Baseline	Propiophenone analog (CAS 5570-72-9): MW = 178.23 g/mol; Acetophenone analog (CAS 1198-66-9): MW = 164.20 g/mol
Quantified Difference	ΔMW = +28.05 g/mol vs. propiophenone analog; ΔMW = +42.08 g/mol vs. acetophenone analog
Conditions	Predicted boiling points from computational models; experimental boiling point data not available for this specific compound

Why This Matters

The higher molecular weight and boiling point reduce losses during vacuum distillation and high-temperature synthetic steps, while the mass difference facilitates gravimetric tracking of reaction progress and purification yields when scaling from smaller homologs.

• [1] Molaid Chemical Database. 1-(2-Hydroxy-3,5-dimethyl-phenyl)-2,2-dimethyl-propan-1-one | 72569-15-4: bp 299.3±35.0 °C (Predicted); MW 206.28. Accessed 2026. View Source
• [2] PubChem. 3',5'-Dimethyl-2'-hydroxypropiophenone (CID 12525089, CAS 5570-72-9): MW 178.23 g/mol. Accessed 2026. View Source

Documented Friedel-Crafts Acylation Synthetic Route

The compound was originally reported by Martin, R. in the Bulletin de la Société Chimique de France (1979, p. 373–380) as a product of Friedel-Crafts acylation [1]. The synthetic route involves acylation of 3,5-dimethylphenol with pivaloyl chloride (2,2-dimethylpropanoyl chloride) in the presence of a Lewis acid catalyst (typically AlCl₃), yielding the ortho-hydroxyketone as the major product due to the ortho-directing effect of the phenolic –OH group [2]. This contrasts with the synthesis of non-phenolic pivalophenone (CAS 938-16-9), which proceeds via acylation of benzene and lacks the regiochemical selectivity conferred by the hydroxyl directing group.

Synthetic Route

Method context

Friedel-Crafts acylation of 3,5-dimethylphenol with pivaloyl chloride

Documented procedure supports reproducibility

Original Martin (1979) preparation

Evidence Dimension	Synthetic route definition and regiochemical outcome
Target Compound Data	Friedel-Crafts acylation of 3,5-dimethylphenol with pivaloyl chloride yields the ortho-hydroxy pivalophenone regioisomer
Comparator Or Baseline	Pivalophenone (CAS 938-16-9): Friedel-Crafts acylation of benzene yields the non-hydroxylated analog; 2-Hydroxypropiophenone (CAS 610-99-1): acylation of phenol with propionyl chloride
Quantified Difference	Not quantified; differentiation is structural (presence vs. absence of phenolic –OH and of the tert-butyl group)
Conditions	Martin, R. (1979) original synthesis; standard Friedel-Crafts conditions

Why This Matters

The availability of a documented synthetic route with primary literature precedent supports reproducibility in custom synthesis and provides a benchmark for purity and identity verification against the original preparation.

• [1] Martin R. Bulletin de la Société Chimique de France. 1979; p. 373-380. (As cited by Molaid and SpectraBase.) View Source
• [2] Gopalakrishnan G, et al. A facile synthesis of pivalophenones by ultrasound assisted AlCl₃ catalyzed Friedel-Crafts reaction. Indian Journal of Chemistry, Section B. (Referenced for general pivalophenone synthetic methodology.) View Source

Pivalophenone Scaffold: Recommended Applications

Synthetic Intermediate for Slow Carbonyl Additions

The large Taft Es value of −1.54 for the tert-butyl group makes this compound an appropriate choice when a synthetic sequence requires controlled, slow nucleophilic addition at the carbonyl center. Researchers developing multi-step syntheses where carbonyl over-reactivity of a propiophenone analog (Es = −0.07) would lead to unwanted side reactions should select this pivalophenone scaffold to exploit steric attenuation of carbonyl electrophilicity [1]. The documented Martin (1979) synthetic route provides a validated starting point for such applications [2].

Leveraging High Lipophilicity for Extraction and Chromatography

With a LogP of approximately 3.9 (predicted) [1], this compound partitions strongly into organic phases, making it suitable for liquid-liquid extraction protocols where maximum recovery from aqueous reaction mixtures is required. Its retention on C18 reversed-phase columns will be substantially longer than the propiophenone analog (LogP ~3.0), a factor that must be incorporated into HPLC method development but which also provides superior resolution from more polar impurities or starting materials [2].

LC-MS/MS Identity Confirmation by Diagnostic Pivalate Fragment

Quality control laboratories can exploit the characteristic negative-ion CID fragmentation pattern that generates a pivalate anion at m/z 101 [1]. This diagnostic fragment cleanly distinguishes the target pivalophenone from the isobutyrophenone (m/z 87), propiophenone (m/z 73), and acetophenone (m/z 59) homologs, enabling unambiguous identity confirmation in a single LC-MS/MS run without the need for authentic reference standards of each analog.

Melt-Phase Spectroscopy and Solvent-Free Chemistry

The 41 °C melting point [1] permits melt-phase infrared spectroscopy (as demonstrated in the SpectraBase reference collection using the capillary cell melt technique [2]) and solvent-free reaction conditions that are inaccessible to the liquid propiophenone analog at ambient temperature. This physical property also enables gravimetric dispensing as a solid at room temperature with higher accuracy than viscous liquid analogs, a practical advantage in毫克-scale reaction setup and analytical standard preparation.

Application

Selection Property

Validation Focus

Controlled carbonyl addition synthesis

Sterically hindered carbonyl (Taft Es class)

Reaction kinetics and nucleophile compatibility

Liquid-liquid extraction and RP-HPLC

High predicted lipophilicity

Extraction recovery and retention time reproducibility

LC-MS/MS identity verification

Characteristic pivalate fragment pattern

Fragment ion confirmation in analytical method

Melt-phase spectroscopy and solvent-free processing

Low-melting solid at ambient temperature

Melt-processable form and dispensing accuracy

• [1] Molaid Chemical Database. 1-(2-Hydroxy-3,5-dimethyl-phenyl)-2,2-dimethyl-propan-1-one: mp 41 °C, LogP 3.9. Accessed 2026. View Source
• [2] SpectraBase. 3',5'-dimethyl-2'-hydroxypivalophenone: Technique CAPILLARY CELL: MELT (LIQUID PHASE). Source: R. Martin, C.M. Industries, Massy, France. Accessed 2026. View Source